Cas no 887878-13-9 (N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide)

• Product Name: N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide
• CAS No: 887878-13-9
• MF: C₂₆H₂₂FN₃O₅S
• MW: 507.533388614655
• CID: 5924610
• PubChem ID: 16814509
• Update Time: 2025-06-08

N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-3-(4-(pyrrolidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(2-fluorophenyl)-3-[[4-(1-pyrrolidinylsulfonyl)benzoyl]amino]-
• 887878-13-9
• AKOS024594300
• AB00671497-01
• N-(2-fluorophenyl)-3-[4-(pyrrolidine-1-sulfonyl)benzamido]-1-benzofuran-2-carboxamide
• F0666-0603
• N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C26H22FN3O5S/c27-20-8-2-3-9-21(20)28-26(32)24-23(19-7-1-4-10-22(19)35-24)29-25(31)17-11-13-18(14-12-17)36(33,34)30-15-5-6-16-30/h1-4,7-14H,5-6,15-16H2,(H,28,32)(H,29,31)
• InChI Key： JZYCUDURJNQMBB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)=C1C(NC1=CC=CC=C1F)=O

Computed Properties

• Exact Mass: 507.12642015g/mol
• Monoisotopic Mass: 507.12642015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 898
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• pka: 10.94±0.70(Predicted)

Additional information on N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide

N-(2-Fluorophenyl)-3-4-(Pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 887878-13-9): A Comprehensive Overview

N-(2-Fluorophenyl)-3-4-(Pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 887878-13-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide a detailed insight into the chemical structure, synthesis, biological activity, and current research trends surrounding this compound.

The chemical structure of N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide is notable for its intricate arrangement of functional groups. The core structure consists of a benzofuran ring, which is a heterocyclic compound with a benzene ring fused to a furan ring. This benzofuran scaffold is further functionalized with a 3,4-disubstituted benzamido group and a pyrrolidine sulfonyl moiety. The presence of the fluorine atom on the phenyl ring adds an additional layer of complexity and influences the compound's physicochemical properties.

The synthesis of N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of 3,4-diaminobenzoic acid with 1-benzofuran-2-carboxylic acid chloride to form the benzamido intermediate. Subsequent reactions, including the introduction of the pyrrolidine sulfonyl group and the fluorinated phenyl substituent, complete the synthesis. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of catalytic systems and microwave-assisted reactions.

In terms of biological activity, N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide has demonstrated significant potential as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has been found to possess neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system disorders.

Recent research has also explored the anticancer properties of N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival. These findings have sparked interest in further investigating this compound as a potential anticancer agent.

The pharmacokinetic profile of N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide is another critical aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for drug development. However, ongoing studies are necessary to fully understand its long-term safety and efficacy.

In conclusion, N-(2-fluorophenyl)-3-4-(pyrrolidine-1-sulfonyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 887878-13-9) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.